Cas no 1805673-33-9 (Methyl 3-chloromethyl-2-cyano-6-mercaptobenzoate)

• Product Name: Methyl 3-chloromethyl-2-cyano-6-mercaptobenzoate
• CAS No: 1805673-33-9
• MF: C₁₀H₈ClNO₂S
• MW: 241.694020271301
• CID: 4953652
• Update Time: 2025-10-12

Methyl 3-chloromethyl-2-cyano-6-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloromethyl-2-cyano-6-mercaptobenzoate

• Inchi： 1S/C10H8ClNO2S/c1-14-10(13)9-7(5-12)6(4-11)2-3-8(9)15/h2-3,15H,4H2,1H3
• InChI Key： UXSIWATUTJFSOW-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=C(C(=O)OC)C=1C#N)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2
• Topological Polar Surface Area: 51.1

Additional information on Methyl 3-chloromethyl-2-cyano-6-mercaptobenzoate

Comprehensive Overview of Methyl 3-chloromethyl-2-cyano-6-mercaptobenzoate (CAS No. 1805673-33-9)

Methyl 3-chloromethyl-2-cyano-6-mercaptobenzoate (CAS No. 1805673-33-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique molecular structure featuring a chloromethyl group, a cyano group, and a mercapto moiety, serves as a versatile intermediate in synthetic chemistry. Its benzoate backbone further enhances its reactivity, making it a valuable building block for the synthesis of complex molecules.

The growing interest in Methyl 3-chloromethyl-2-cyano-6-mercaptobenzoate is driven by its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Researchers are increasingly exploring its utility in creating bioactive molecules due to its ability to undergo nucleophilic substitution reactions at the chloromethyl site, while the cyano group offers opportunities for further functionalization. Additionally, the mercapto group provides a handle for conjugation or cross-linking, which is crucial in designing targeted therapeutics.

In the context of green chemistry and sustainable synthesis, Methyl 3-chloromethyl-2-cyano-6-mercaptobenzoate has been studied for its role in atom-economical reactions. With the global push toward environmentally friendly processes, this compound’s efficiency in multi-step transformations aligns with the principles of reduced waste and energy efficiency. Its stability under mild conditions also makes it a candidate for flow chemistry applications, a trending topic in modern synthetic methodologies.

Another area of interest is the compound’s potential in material science, where its aromatic and heteroatom-rich structure contributes to the development of advanced polymers and coatings. The integration of Methyl 3-chloromethyl-2-cyano-6-mercaptobenzoate into polymeric matrices can enhance properties such as thermal stability, adhesion, and corrosion resistance. This aligns with current industry demands for high-performance materials in electronics, automotive, and aerospace sectors.

From an analytical perspective, the characterization of Methyl 3-chloromethyl-2-cyano-6-mercaptobenzoate involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are critical for its application in sensitive research areas. The compound’s spectral data and chromatographic behavior are well-documented, aiding researchers in quality control and method development.

Frequently asked questions about Methyl 3-chloromethyl-2-cyano-6-mercaptobenzoate include its solubility profile, storage conditions, and compatibility with common reagents. It is soluble in organic solvents like dichloromethane, acetone, and dimethyl sulfoxide, but exhibits limited solubility in water. Proper storage under inert atmospheres and low temperatures is recommended to maintain its stability over time. These practical considerations are essential for laboratories handling this compound.

In summary, Methyl 3-chloromethyl-2-cyano-6-mercaptobenzoate (CAS No. 1805673-33-9) is a multifaceted compound with broad applicability across scientific disciplines. Its structural features and reactivity profile make it a valuable tool for researchers aiming to innovate in drug design, sustainable chemistry, and advanced materials. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in future breakthroughs.